Cas no 904197-37-1 (1-(5-chloro-2-methoxyphenyl)-3-[[2-(4-ethylphenoxy)acetyl]amino]urea)

• Product Name: 1-(5-chloro-2-methoxyphenyl)-3-[[2-(4-ethylphenoxy)acetyl]amino]urea
• CAS No: 904197-37-1
• MF: C₁₈H₂₀ClN₃O₄
• MW: 377.822103500366
• MDL: MFCD04154197
• CID: 5226642
• Update Time: 2025-10-22

1-(5-chloro-2-methoxyphenyl)-3-[[2-(4-ethylphenoxy)acetyl]amino]urea Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloro-2-methoxyphenyl)-3-[[2-(4-ethylphenoxy)acetyl]amino]urea

• MDL： MFCD04154197
• Inchi： 1S/C18H20ClN3O4/c1-3-12-4-7-14(8-5-12)26-11-17(23)21-22-18(24)20-15-10-13(19)6-9-16(15)25-2/h4-10H,3,11H2,1-2H3,(H,21,23)(H2,20,22,24)
• InChI Key： MHQPMPIWHJFTIR-UHFFFAOYSA-N
• SMILES： N(C1=CC(Cl)=CC=C1OC)C(NNC(COC1=CC=C(CC)C=C1)=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(5-chloro-2-methoxyphenyl)-3-[[2-(4-ethylphenoxy)acetyl]amino]urea

Introduction to 1-(5-chloro-2-methoxyphenyl)-3-[[2-(4-ethylphenoxy)acetyl]amino]urea (CAS No. 904197-37-1)

1-(5-chloro-2-methoxyphenyl)-3-[[2-(4-ethylphenoxy)acetyl]amino]urea, with the CAS number 904197-37-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This urea derivative is characterized by its unique structural features, which include a chlorinated and methoxylated phenyl group, an ethyl-substituted phenoxyacetyl moiety, and a urea linkage. These structural elements contribute to its potential therapeutic applications and biological activities.

The compound's molecular formula is C₁₈H₂₀ClNO₄, and its molecular weight is approximately 357.80 g/mol. The presence of the chloro and methoxy groups on the phenyl ring imparts specific electronic and steric properties, which can influence its binding affinity to various biological targets. The ethyl-substituted phenoxyacetyl group further enhances its lipophilicity, potentially improving its cell membrane permeability and bioavailability.

Recent studies have explored the pharmacological properties of 1-(5-chloro-2-methoxyphenyl)-3-[[2-(4-ethylphenoxy)acetyl]amino]urea. One notable area of research is its potential as an anti-inflammatory agent. In vitro assays have demonstrated that this compound exhibits significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential for treating inflammatory diseases. Additionally, preliminary in vivo studies in animal models have shown promising results in reducing inflammation and pain associated with conditions like arthritis.

Beyond its anti-inflammatory properties, 1-(5-chloro-2-methoxyphenyl)-3-[[2-(4-ethylphenoxy)acetyl]amino]urea has also been investigated for its antitumor activities. In vitro studies using various cancer cell lines have revealed that this compound can induce apoptosis and inhibit cell proliferation. Mechanistic studies have suggested that it may target multiple signaling pathways involved in cancer progression, including the PI3K/Akt and MAPK pathways. These findings highlight its potential as a novel anticancer agent worthy of further investigation.

The pharmacokinetic profile of 1-(5-chloro-2-methoxyphenyl)-3-[[2-(4-ethylphenoxy)acetyl]amino]urea has also been studied to assess its suitability for therapeutic use. Research has shown that it exhibits good oral bioavailability and a favorable half-life, which are crucial factors for drug development. However, further studies are needed to optimize its formulation and dosing regimens for clinical applications.

In terms of safety, preliminary toxicological evaluations have indicated that 1-(5-chloro-2-methoxyphenyl)-3-[[2-(4-ethylphenoxy)acetyl]amino]urea has a relatively low toxicity profile at therapeutic doses. However, as with any new chemical entity, comprehensive safety assessments are essential before advancing to clinical trials. These assessments typically include detailed investigations into genotoxicity, mutagenicity, and chronic toxicity to ensure the compound's safety for human use.

The synthesis of 1-(5-chloro-2-methoxyphenyl)-3-[[2-(4-ethylphenoxy)acetyl]amino]urea involves several well-established chemical reactions. The key steps include the preparation of the chlorinated and methoxylated phenyl derivative, the synthesis of the ethyl-substituted phenoxyacetyl moiety, and the formation of the urea linkage through condensation reactions. Optimizing these synthetic routes can enhance yield and purity, which are critical for large-scale production.

In conclusion, 1-(5-chloro-2-methoxyphenyl)-3-[[2-(4-ethylphenoxy)acetyl]amino]urea (CAS No. 904197-37-1) represents a promising compound with diverse therapeutic potentials. Its anti-inflammatory and antitumor activities make it an attractive candidate for further preclinical and clinical development. Ongoing research continues to explore its mechanisms of action, pharmacokinetic properties, and safety profile to advance its potential as a novel therapeutic agent in the treatment of various diseases.